Cas no 1415564-92-9 (Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate)
1415564-92-9 structure
Product Name:Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate
CAS No:1415564-92-9
MF:C10H17F3N2O2
MW:254.249393224716
MDL:MFCD18642836
CID:4595435
PubChem ID:78357991
Update Time:2024-11-05
Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate
- STL557837
- BBL104024
- tert-butyl4-(trifluoromethyl)piperazine-1-carboxylate
- AKOS030625387
- CS-15410
- C13463
- 1415564-92-9
- CS-M0829
- Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate
-
- MDL： MFCD18642836
- Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)14-4-6-15(7-5-14)10(11,12)13/h4-7H2,1-3H3
- InChI Key： IPHNMAXBROYLSK-UHFFFAOYSA-N
- SMILES： FC(N1CCN(C(=O)OC(C)(C)C)CC1)(F)F
Computed Properties
- Exact Mass: 254.12421228g/mol
- Monoisotopic Mass: 254.12421228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8
- XLogP3: 2.1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 228.1±40.0 °C at 760 mmHg
- Flash Point: 91.7±27.3 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335176-100mg |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 100mg |
$548 | 2021-08-18 | |
| Chemenu | CM335176-250mg |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 250mg |
$913 | 2021-08-18 | |
| Chemenu | CM335176-1g |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 1g |
$2131 | 2021-08-18 | |
| Chemenu | CM335176-100mg |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 100mg |
$436 | 2022-09-29 | |
| Chemenu | CM335176-250mg |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 250mg |
$726 | 2022-09-29 | |
| Chemenu | CM335176-1g |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 95%+ | 1g |
$1452 | 2022-09-29 | |
| Alichem | A139003119-1g |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 97% | 1g |
$2,580.84 | 2022-04-02 | |
| Alichem | A139003119-5g |
tert-Butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 97% | 5g |
$6,150.60 | 2022-04-02 | |
| eNovation Chemicals LLC | D762804-100mg |
tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 98% | 100mg |
$275 | 2024-06-06 | |
| eNovation Chemicals LLC | D762804-250mg |
tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate |
1415564-92-9 | 98% | 250mg |
$530 | 2024-06-06 |
Tert-butyl 4-(trifluoromethyl)piperazine-1-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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